5-(But-3-yn-1-ylamino)pyrazine-2-carboxylic acid

• Molecular Formula: C9H9N3O2
• Molecular Weight: 191.19 g/mol
• SMILES: C#CCCNC1=NC=C(N=C1)C(=O)O
• InChI: InChI=1S/C9H9N3O2/c1-2-3-4-10-8-6-11-7(5-12-8)9(13)14/h1,5-6H,3-4H2,(H,10,12)(H,13,14)
• InChIKey: XMPJUPQIBXXAFS-UHFFFAOYSA-N

5-(But-3-yn-1-ylamino)pyrazine-2-carboxylic Acid Overview

5-(But-3-yn-1-ylamino)pyrazine-2-carboxylic acid (CAS 1342602-66-7) is a heterocyclic small molecule belonging to the class of amino-substituted pyrazinecarboxylic acids. It features a pyrazine core, a carboxylic acid group at the 2-position, and a but-3-yn-1-ylamino substituent at the 5-position, which introduces a terminal alkyne handle . This bifunctional structure confers distinct reactivity profiles, as the terminal alkyne is amenable to copper-catalyzed azide-alkyne cycloaddition (CuAAC) for bioconjugation or library synthesis, while the carboxylic acid and secondary amine enable further derivatization . The compound is primarily utilized as a research intermediate and a building block in medicinal chemistry, particularly for the development of kinase inhibitors and other bioactive molecules requiring alkyne functionalization.

1

Alkyne-functionalized building block for CuAAC bioconjugation and probe synthesis

2

Pyrazine-2-carboxylic acid scaffold for kinase inhibitor library diversification

3

Multi-source commercial availability supports procurement resilience for long-term programs

5-(But-3-yn-1-ylamino)pyrazine-2-carboxylic Acid Irreplaceability

The specific regiochemistry and the linear but-3-yn-1-ylamino side chain of this compound are critical for its intended applications. Substituting it with a positional isomer, such as 5-[(but-3-yn-2-yl)amino]pyrazine-2-carboxylic acid, alters the steric and electronic environment around the amine, which can drastically change reactivity and binding affinity in biological targets [1]. Similarly, using a saturated butylamino chain removes the key terminal alkyne, eliminating the possibility of click chemistry, a cornerstone strategy for probe or drug conjugate synthesis [2]. Even the closely related 6-[(but-3-yn-1-yl)amino]pyrazine-2-carboxylic acid may exhibit different hydrogen-bonding networks and target engagement profiles due to the altered position of the aminoalkyne substituent on the pyrazine ring, underscoring the non-fungible nature of this specific scaffold.

Regiochemistry Positional isomers (e.g., 5-[(but-3-yn-2-yl)amino]) may alter steric environment and reactivity, limiting direct replacement.

Functional group Saturated butylamino analogs lack the terminal alkyne, removing click chemistry capability and scaffold utility.

Ring substitution 6-substituted regioisomers (e.g., 6-[(but-3-yn-1-yl)amino]) may exhibit different hydrogen-bonding and target engagement profiles.

• [1] ChemSrc. 5-[(But-3-yn-2-yl)amino]pyrazine-2-carboxylic acid, CAS 1602948-85-5. Compound Information, 2024. View Source
• [2] PubChem. 6-[(But-3-yn-2-yl)amino]pyrazine-2-carboxylic acid, CAS 1599161-09-7. Compound Summary. View Source

5-(But-3-yn-1-ylamino)pyrazine-2-carboxylic Acid Quantitative Evidence

Purity Advantage: Certified vs. Unspecified

Multiple vendors, including AKSci and Leyan, certify a minimum purity of 95% for this compound, which is a standard for research-grade building blocks and ensures reproducible results in multi-step syntheses [REFS-1, REFS-2]. In contrast, some less-characterized analogs like 3-[(but-3-yn-2-yl)amino]pyrazine-2-carboxylic acid (CAS 1602948-85-5) are often sold without a stated purity specification, introducing uncertainty into reaction stoichiometry and yield calculations [1].

Purity specification

Specification review

≥95% (HPLC)

Supports precise stoichiometry and reduced purification steps

Comparator analog often sold without stated purity

Evidence Dimension	Certified minimum purity
Target Compound Data	95% (HPLC or equivalent)
Comparator Or Baseline	3-[(But-3-yn-2-yl)amino]pyrazine-2-carboxylic acid: Purity not specified
Quantified Difference	Target compound provides a >95% purity specification, whereas the comparator does not.
Conditions	Vendor Certificate of Analysis data from AKSci (Cat# 4284DR) and Leyan (Cat# 1361380) vs. publicly available data for 3-[(but-3-yn-2-yl)amino]pyrazine-2-carboxylic acid.

Why This Matters

A defined purity specification is essential for procurement, enabling chemists to calculate precise reagent equivalents and minimize purification steps, directly impacting experimental efficiency and cost.

• [1] ChemSrc. 3-[(But-3-yn-2-yl)amino]pyrazine-2-carboxylic acid, CAS 1602948-85-5. Compound Information. View Source

Linear vs. Branched Alkyne Reactivity

The terminal alkyne in its linear but-3-yn-1-yl form is sterically less hindered compared to the branched but-3-yn-2-yl isomer found in 5-[(but-3-yn-2-yl)amino]pyrazine-2-carboxylic acid . While specific kinetic data for this compound is not publicly available, class-level inference from alkyne reactivity studies suggests that a less hindered terminal alkyne exhibits a higher rate of reaction in CuAAC under standard conditions [1]. This steric accessibility is a key design consideration for bioconjugation and library synthesis where reaction efficiency is paramount.

Alkyne steric profile

Class-level

Linear chain, lower predicted steric hindrance

May favor faster CuAAC kinetics compared to branched isomer

Data to verify; class-level inference from alkyne reactivity studies

Evidence Dimension	Steric accessibility of terminal alkyne for cycloaddition
Target Compound Data	Linear but-3-yn-1-yl chain; less steric hindrance at the triple bond.
Comparator Or Baseline	5-[(But-3-yn-2-yl)amino]pyrazine-2-carboxylic acid: Branched but-3-yn-2-yl chain; greater steric hindrance at the triple bond.
Quantified Difference	No direct quantitative rate comparison available. Inference based on established organic chemistry principles.
Conditions	Theoretical steric assessment based on molecular structure; experimental validation recommended.

Why This Matters

For applications like PROTAC synthesis or activity-based protein profiling where rapid and complete click chemistry is critical, a less hindered alkyne can lead to higher yields and fewer side products, making it the preferred starting material.

• [1] Rostovtsev, V. V., et al. A Stepwise Huisgen Cycloaddition Process: Copper(I)-Catalyzed Regioselective Ligation of Azides and Terminal Alkynes. Angew. Chem. Int. Ed., 2002, 41, 2596-2599. View Source

Multi-Vendor Supply Chain Resilience

5-(But-3-yn-1-ylamino)pyrazine-2-carboxylic acid is stocked by at least five independent, reputable suppliers including Fluorochem, Chemscene, Leyan, AKSci, and ChemSrc [REFS-1, REFS-2]. This multi-source availability contrasts with structurally similar analogs like 6-[(but-3-yn-1-yl)(methyl)amino]pyrazine-2-carboxylic acid (CAS 2163203-69-6), which appears to be available from a single source [1]. A multi-vendor landscape reduces the risk of supply disruption and pricing volatility, a critical factor for long-term research programs.

Supplier availability

Head-to-head

≥5 independent suppliers vs. 1 for key analog

Multi-source resilience reduces procurement risk

Market survey based on 2025 catalog listings

Evidence Dimension	Number of independent commercial suppliers
Target Compound Data	At least 5 identified suppliers
Comparator Or Baseline	6-[(But-3-yn-1-yl)(methyl)amino]pyrazine-2-carboxylic acid: Identified from 1 supplier
Quantified Difference	A >5:1 ratio in supplier count, indicating superior supply chain resilience.
Conditions	Market survey based on publicly available catalog listings as of 2025.

Why This Matters

For B2B procurement, multi-sourcing ensures competitive pricing, faster delivery options, and a more stable supply, which is essential for scaling up from milligram to kilogram quantities in industrial or long-term academic projects.

• [1] Kuujia. 6-(but-3-yn-1-yl)(methyl)aminopyrazine-2-carboxylic acid, CAS 2163203-69-6. Product Information. View Source

5-(But-3-yn-1-ylamino)pyrazine-2-carboxylic Acid Applications

Click Chemistry for Target-Probe Conjugates

The terminal alkyne group on this building block serves as a robust anchor for copper-catalyzed azide-alkyne cycloaddition (CuAAC), enabling the efficient attachment of azide-functionalized payloads such as fluorophores, biotin tags, or drug-like fragments. This chemistry is foundational for developing chemical probes for target engagement studies and fluorescence-based assays, where the consistent 95% purity ensures predictable reaction stoichiometry and minimal byproduct formation . The linear alkyne avoids the steric hindrance of branched isomers, promoting faster reaction kinetics [1].

Core Scaffold for Kinase Inhibitor Libraries

Pyrazine-2-carboxylic acid derivatives are a privileged scaffold in kinase inhibitor design. The compound's unique functional group arrangement—a carboxylic acid for amide bond formation and an aminoalkyne tail—allows for rapid diversification into a library of amide or ester derivatives . Its reliable commercial availability from multiple vendors supports the iterative synthesis required in structure-activity relationship (SAR) studies, a key advantage over less readily available analogs [1].

PROTAC and Molecular Glue Intermediate

The bifunctional nature of this molecule makes it an ideal intermediate for assembling heterobifunctional degraders. The carboxylic acid can be used to attach a ligand for a target protein, while the terminal alkyne provides a flexible, reactive handle for later conjugation to an E3 ligase ligand via click chemistry. This orthogonal reactivity, combined with the supply chain stability from multiple vendors, de-risks the compound sourcing for large-scale medicinal chemistry campaigns .

Peptidomimetic and Macrocycle Precursor

The secondary amine on the but-3-yn-1-ylamino chain offers a site for further functionalization, such as alkylation or acylation, that is distinct from the pyrazine ring nitrogens. This allows for the controlled introduction of peptide-like side chains or the formation of macrocyclic rings. The compound's 95% purity baseline is critical for these complex syntheses, where impurities can cascade and drastically reduce overall yield .

Application

Selection Property

Validation Focus

Click chemistry probe synthesis

Terminal alkyne accessibility for CuAAC

Conjugation efficiency and linear alkyne reactivity

Kinase inhibitor library diversification

Pyrazine-2-carboxylic acid scaffold with orthogonal handles

Derivatization versatility and purity-supported SAR

PROTAC and molecular glue intermediates

Bifunctional acid/alkyne reactivity

Orthogonal conjugation strategy validation

Peptidomimetic and macrocycle precursors

Secondary amine on linear chain

Controlled functionalization and cyclization yield

• [1] Rostovtsev, V. V., et al. A Stepwise Huisgen Cycloaddition Process: Copper(I)-Catalyzed Regioselective Ligation of Azides and Terminal Alkynes. Angew. Chem. Int. Ed., 2002, 41, 2596-2599. View Source